Cas no 124730-05-8 (Benzene, 1,4-dimethyl-2-(trichloromethyl)-)

Benzene, 1,4-dimethyl-2-(trichloromethyl)- structure
124730-05-8 structure
Product Name:Benzene, 1,4-dimethyl-2-(trichloromethyl)-
CAS No:124730-05-8
MF:C9H9Cl3
MW:223.5267598629
CID:1217157
PubChem ID:14568795
Update Time:2025-04-20

Benzene, 1,4-dimethyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dimethyl-2-(trichloromethyl)-
    • DTXSID901278308
    • 1,4-dimethyl-2-(trichloromethyl)benzene
    • 124730-05-8
    • Inchi: 1S/C9H9Cl3/c1-6-3-4-7(2)8(5-6)9(10,11)12/h3-5H,1-2H3
    • InChI Key: SRWYXOXDJXCKOM-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C)C=CC=1C)(Cl)Cl

Computed Properties

  • Exact Mass: 221.97717
  • Monoisotopic Mass: 221.976983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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